2-[(2-anilino-2-oxoethyl)thio]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C17H18N2O3S/c1-22-15-9-7-14(8-10-15)19-17(21)12-23-11-16(20)18-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,20)(H,19,21)
• InChI Key: BAAJXOUNCUBZBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSCC(=O)NC2=CC=CC=C2
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

2-[(2-anilino-2-oxoethyl)thio]-N-(4-methoxyphenyl)acetamide, also known as Compound A, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound belongs to the class of thioacetamides and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(2-anilino-2-oxoethyl)thio]-N-(4-methoxyphenyl)acetamide A is not fully understood, but it is believed to act through the inhibition of various signaling pathways involved in cell growth, inflammation, and neurodegeneration. This compound A has been shown to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammation and cell survival. It also inhibits the activity of Akt, a protein kinase involved in cell growth and survival. Additionally, this compound A has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. In cancer research, this compound A has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, this compound A has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of NF-κB. In neurodegenerative disease research, this compound A has been shown to improve cognitive function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

2-[(2-anilino-2-oxoethyl)thio]-N-(4-methoxyphenyl)acetamide A has several advantages for lab experiments, including its synthetic accessibility, stability, and potential therapeutic properties. However, there are also limitations to its use, including its limited solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-[(2-anilino-2-oxoethyl)thio]-N-(4-methoxyphenyl)acetamide A, including its potential use in combination with other therapeutic agents, its effects on other signaling pathways, and its potential use in preclinical and clinical trials. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential therapeutic applications in various fields of scientific research.
Conclusion:
In conclusion, this compound A is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound has been studied extensively for its mechanism of action and biochemical and physiological effects in various fields of scientific research. While there are limitations to its use, this compound A has several advantages for lab experiments and holds promise for future therapeutic applications. Further research is needed to fully understand the potential of this compound A and its role in various fields of scientific research.

Scientific Research Applications

2-[(2-anilino-2-oxoethyl)thio]-N-(4-methoxyphenyl)acetamide A has been studied for its potential therapeutic properties in various fields of scientific research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound A has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Inflammation research has demonstrated that this compound A can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, this compound A has been studied for its potential neuroprotective effects and ability to improve cognitive function.